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Compound of Interest

Compound Name: SHP394

Cat. No.: B15578153

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of SHP394, a potent and selective SHP2 inhibitor used in research. Adherence to
these guidelines is crucial, as the toxicological properties of many research chemicals,
including SHP394, are not fully characterized.

Disclaimer: This document provides guidance based on general laboratory safety principles
and available information. Always consult the specific Safety Data Sheet (SDS) provided by the
manufacturer for SHP394 and adhere to your institution's and local authorities' waste disposal
regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).
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Personal Protective Equipment (PPE) for SHP394 Disposal

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

SHP394 Waste Categorization and Segregation

Proper segregation of chemical waste is the first and most critical step in the disposal process.

Improperly mixed chemicals can lead to dangerous reactions.

Waste Type

Disposal Container

Notes

Unused or Expired SHP394
(Solid)

Labeled hazardous chemical

waste container for solids.

Do not mix with other chemical
waste unless compatibility is

confirmed.

Contaminated Labware (e.g.,

pipette tips, vials)

Sharps container for
chemically contaminated
sharps; solid waste container

for non-sharps.

All sharps must be placed in a

puncture-resistant container.

Contaminated PPE (gloves,

etc.)

Designated solid chemical

waste stream container.

Follow institutional guidelines
for disposal of chemically

contaminated PPE.

Solutions of SHP394

Labeled hazardous chemical

waste container for liquids.

Do not dispose of down the
drain. Segregate based on the

solvent used.

Step-by-Step Disposal Protocol

The following workflow outlines the necessary steps for the safe disposal of SHP394 waste.
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Preparation

1. Don PPE

Safety First

2. Identify & Segregate
SHP394 Waste

Jategorize Waste

3. Prepare Labeled
Waste Container

Ready for Waste

Disposal Process

4. Transfer Waste to
Container

5. Decontaminate
Work Area

6. Securely Seal
Container

Temporary Storage

Final [Steps

7. Store in Satellite
Accumulation Area

Final Disposal

8. Arrange for
EH&S Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of SHP394 waste.
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Personal Protective Equipment (PPE): Before handling any waste, put on all required PPE
as detailed in the table above.

Identify and Segregate Waste: Carefully identify all materials contaminated with SHP394.
This includes unused solid compounds, solutions, contaminated disposable labware (pipette
tips, microfuge tubes), and PPE. Segregate these items from general lab trash and other
waste streams.

Prepare Labeled Waste Container: Obtain a designated hazardous waste container from
your institution's Environmental Health & Safety (EH&S) department. The container must be
appropriate for the type of waste (solid or liquid) and must be clearly labeled with "Hazardous
Waste" and the full chemical name: "SHP394".

Transfer Waste to Container:

o Solids: Carefully transfer solid SHP394 waste into the designated solid waste container.
Avoid creating dust.

o Liquids: Pour liquid waste containing SHP394 into the designated liquid waste container
using a funnel.

o Contaminated Labware: Place non-sharp items in the solid waste container. All sharps
(needles, contaminated glass) must be placed in a designated, puncture-proof sharps
container for chemical waste.

Decontaminate Work Area: After transferring the waste, decontaminate the work surface with
an appropriate solvent (e.g., 70% ethanol), and dispose of the cleaning materials as
chemically contaminated solid waste.

Securely Seal Container: Tightly close the lid of the hazardous waste container. Do not
overfill containers; they should typically be filled to no more than 80% capacity.

Store in Satellite Accumulation Area: Place the sealed container in your laboratory's
designated Satellite Accumulation Area (SAA). This area should be secure and away from
general lab traffic.
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e Arrange for EH&S Pickup: Follow your institution's procedures to request a hazardous waste
pickup from EH&S. Complete any necessary waste manifests or tags accurately.

Emergency Procedures
In the event of a spill or exposure, follow these immediate steps:
e Spill:

o Alert others in the immediate area.

o If the spill is large or you are unsure how to proceed, evacuate the area and contact your
institution's emergency response team.

o For small spills, if you are trained and it is safe to do so, contain the spill with absorbent
pads or other appropriate materials.

o Clean the area and dispose of all cleanup materials as hazardous waste.

e EXxposure:

[¢]

Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.

[¢]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

[¢]

Inhalation: Move to fresh air immediately.

o

Ingestion: Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet
for SHP394 to the medical personnel.

By following these procedures, you contribute to a safer laboratory environment and ensure the
responsible management of chemical waste.

¢ To cite this document: BenchChem. [Essential Guide to the Proper Disposal of SHP394].
BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15578153#shp394-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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